Cas no 70132-50-2 (Pimonidazole)

Pimonidazole is a nitroimidazole-based hypoxia marker widely used in biomedical research to identify and study hypoxic regions in tissues. Its ability to selectively bind to hypoxic cells under low oxygen conditions makes it a valuable tool for investigating tumor hypoxia, ischemia, and other oxygen-deficient environments. Pimonidazole forms stable adducts with cellular macromolecules, allowing for precise detection via immunohistochemistry or flow cytometry. Its high specificity and sensitivity enable researchers to quantify hypoxia-related processes in preclinical models, aiding in the study of cancer biology, radiotherapy resistance, and therapeutic targeting. The compound's reliability and well-characterized reactivity contribute to its widespread use in experimental and diagnostic applications.
Pimonidazole structure
Pimonidazole structure
Product Name:Pimonidazole
CAS No:70132-50-2
MF:C11H18N4O3
MW:254.285622119904
MDL:MFCD00867974
CID:567767
PubChem ID:329818508
Update Time:2025-06-07

Pimonidazole Chemical and Physical Properties

Names and Identifiers

    • 1-Piperidineethanol, a-[(2-nitro-1H-imidazol-1-yl)methyl]-
    • 1-(2-nitroimidazol-1-yl)-3-piperidin-1-ylpropan-2-ol
    • Pimonidazole
    • 1-(2-nitroimidazol-1-yl)-3-(1-piperidinyl)-2-propanol
    • 1-(2-nitro-imidazol-1-yl)-3-piperidin-1-yl-propan-2-ol
    • Pimonidazol
    • Pimonidazol [Spanish]
    • Pimonidazole [INN:BAN]
    • Pimonidazolum
    • Pimonidazolum [Latin]
    • NSC 380540
    • alpha-[(2-Nitro-1H-imidazol-1-yl)methyl]-1-piperidineethanol
    • alpha-((2-Nitroimidazol-1-yl)methyl)-1-piperidineethanol
    • PD 126675
    • Ro 03-8799
    • PD 126675;
    • Ro 03-8799;
    • alpha-((2-Nitroimidazol-1-yl)methyl)-1-piperidineethanol;
    • Ro038799; Ro-038799; PD 126675; PD126675; PD-126675; Ro 03-8799
    • 1-PIPERIDINEETHANOL, .ALPHA.-((2-NITRO-1H-IMIDAZOL-1-YL)METHYL)-
    • UNII-46JO4D76R2
    • (+-)-alpha-((2-Nitroimidazol-1-yl)methyl)-1-piperidineethanol
    • 1-(2-(hydroxy(oxido)amino)-1H-imidazol-1-yl)-3-(1-piperidinyl)-2-propanol
    • AKOS040742419
    • Oprea1_602493
    • SR-01000883979-1
    • 46JO4D76R2
    • Q27258937
    • 70132-50-2
    • PD-126675
    • 1-(2-nitro-1H-imidazol-1-yl)-3-(piperidin-1-yl)propan-2-ol
    • 70132-50-2 (base)
    • ?-[(2-Nitro-1H-imidazol-1-yl)methyl]-1-piperidineethanol
    • PIMONIDAZOLE [INN]
    • AS-83213
    • CS-0025086
    • DB12485
    • Pimonidazole, >=98% (HPLC)
    • NSC-380540
    • DTXSID50867867
    • 2-nitro-alpha-(piperidino)methyl-1-imidazole-ethanol
    • NSC380540
    • Ro-038799
    • alpha-[(2-Nitro-1H-imidazol-1-yl)methyl]-1-piperidineethanol hydrochloride
    • .alpha.-[(2-Nitro-1H-imidazol-1-yl)methyl]-1-piperidineethanol
    • PIMONIDAZOLE [WHO-DD]
    • SR-01000883979
    • CHEMBL58752
    • SCHEMBL51977
    • NCI60_003602
    • (+/-)-.ALPHA.-((2-NITROIMIDAZOL-1-YL)METHYL)-1-PIPERIDINEETHANOL
    • BCP32117
    • MFCD00867974
    • HY-105129A
    • 1-(2'-hydroxy-3'-piperidylpropyl)-2-nitroimidazole
    • AKOS034831608
    • F81795
    • RO-03-8799
    • s9919
    • BRD-A67521319-001-01-6
    • Ro 038799
    • 1-PIPERIDINEETHANOL, ALPHA-((2-NITRO-1H-IMIDAZOL-1-YL)METHYL)-
    • alpha-((2-Nitro-1H-imidazol-1-yl)methyl)-1-piperidineethanol
    • a-[(2-Nitro-1H-imidazol-1-yl)methyl]-1-piperidineethanol; NSC 380540
    • CHEBI:230386
    • Pimonidazolum (Latin)
    • PD 126675; Ro 03-8799
    • (+/-)-ALPHA-((2-NITROIMIDAZOL-1-YL)METHYL)-1-PIPERIDINEETHANOL
    • 2-pimonidazole
    • hypoxyprobe-1
    • 2-nitro-alpha-(piperidinomethyl)-1-imidazole ethanol
    • 1-{2-nitro-1H-imidazol-1-yl}-3-(1-piperidinyl)-2-propanol
    • AN-706/14730001
    • 2-((nitroimidazol-1-yl)methyl)-1-piperdineethanol
    • DB-100801
    • MDL: MFCD00867974
    • Inchi: 1S/C11H18N4O3/c16-10(8-13-5-2-1-3-6-13)9-14-7-4-12-11(14)15(17)18/h4,7,10,16H,1-3,5-6,8-9H2
    • InChI Key: WVWOOAYQYLJEFD-UHFFFAOYSA-N
    • SMILES: OC(CN1C=CN=C1[N+](=O)[O-])CN1CCCCC1

Computed Properties

  • Exact Mass: 254.13800
  • Monoisotopic Mass: 254.13789
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 278
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 87.1

Experimental Properties

  • Color/Form: Solid powder, power
  • Density: 1.39
  • Boiling Point: 490.5°C at 760 mmHg
  • Flash Point: 250.5°C
  • Refractive Index: 1.642
  • Solubility: DMSO: >20mg/mL
  • PSA: 87.11000
  • LogP: 1.09920
  • Vapor Pressure: 0.0±1.3 mmHg at 25°C

Pimonidazole Pricemore >>

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